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Compound of Interest

Compound Name: 4-Methoxy-2-phenylimidazole

CAS No.: 128666-05-7

Cat. No.: B3046737

Get Quote

Executive Summary
The 4-methoxy substituted phenylimidazole scaffold represents a privileged structure in

medicinal chemistry, distinguished by its electronic versatility and favorable pharmacokinetic

profile. The presence of the methoxy group at the para-position of the phenyl ring exerts a dual

influence: it functions as a strong electron-donating group (EDG) via resonance, enhancing the

basicity of the imidazole nitrogen, while simultaneously serving as a weak hydrogen bond

acceptor.

This technical guide synthesizes the pharmacological potential of this scaffold, specifically

focusing on its anticancer, antimicrobial, and enzyme inhibitory activities. We analyze the

Structure-Activity Relationship (SAR) that makes the 4-methoxy substitution a critical

determinant of potency and provide self-validating experimental protocols for synthesis and

bioassay.

Chemical Context & SAR Analysis
The Scaffold Architecture
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The core structure consists of an imidazole ring substituted at positions 2, 4, or 5 with a phenyl

group bearing a methoxy moiety at the 4-position.

Electronic Effect: The 4-methoxy group (

) increases electron density in the phenyl ring and, by extension, the conjugated imidazole
system. This often enhances binding affinity to metal centers in metalloenzymes (e.g.,
Heme-Fe in CYP450 or IDO).

Lipophilicity: The methoxy group provides a moderate increase in lipophilicity (

) compared to a hydroxyl group, improving membrane permeability while maintaining water
solubility potential compared to a methyl or chloro substituent.

Metabolic Stability: While the methoxy group can be a site for O-demethylation by CYP

enzymes, it generally blocks metabolic oxidation at the para-position, a common clearance

route for unsubstituted phenyl rings.
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Activity Structural Driver Effect of 4-Methoxy Group

Anticancer (Endometrial) Gold(I) coordination

Enhances ligand stability;

suppresses TrxR and Nrf2

expression more potently than

cisplatin.

Antimicrobial N-substitution

Increases electron density,

improving interaction with

bacterial cell wall targets or

fungal sterol 14

-demethylase.

Enzyme Inhibition (IDO) Heme coordination

The electron-rich nitrogen

(boosted by 4-OMe) forms a

stronger coordinate covalent

bond with the Ferrous (

) heme center.

Tubulin Binding Colchicine Site

Mimics the methoxy-rich

pharmacophore of colchicine,

inhibiting tubulin

polymerization.

Mechanistic Insights
Mechanism of Action: Anticancer via Nrf2 Suppression
Recent studies highlight Gold(I) complexes of 4,5-bis(4-methoxyphenyl)imidazole as potent

agents against endometrial cancer.[1] The mechanism involves the disruption of the

Thioredoxin Reductase (TrxR) system and the suppression of the Nrf2 antioxidant pathway,

leading to oxidative stress-induced apoptosis.
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Figure 1: Proposed mechanism of action for Gold(I)-4-methoxyphenylimidazole complexes

inducing apoptosis via the TrxR/Nrf2 axis.

Experimental Protocols
Synthesis: One-Pot Multicomponent Reaction
This protocol utilizes the Debus-Radziszewski imidazole synthesis approach, optimized for 4-

methoxy derivatives.

Reaction Scheme:

Protocol:

Reagents:

Benzil (1.0 mmol)
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4-Methoxybenzaldehyde (1.0 mmol)

Primary Aromatic Amine (1.0 mmol)

Ammonium Acetate (5.0 mmol, excess)

Solvent: Glacial Acetic Acid (15 mL)

Procedure:

Step 1: Dissolve Benzil and Ammonium Acetate in glacial acetic acid in a round-bottom

flask equipped with a magnetic stirrer.

Step 2: Add 4-Methoxybenzaldehyde and the specific Primary Amine.

Step 3: Reflux the mixture at 110°C for 4–6 hours.

Checkpoint: Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

The disappearance of the benzil spot indicates completion.

Step 4: Cool the reaction mixture to room temperature and pour into crushed ice (approx.

100g) with vigorous stirring.

Step 5: Neutralize with Ammonium Hydroxide (conc.) dropwise until pH ~7. A precipitate

will form.

Step 6: Filter the solid, wash with cold water (

mL), and recrystallize from Ethanol.

Yield Expectation: 75–85% Characterization: Confirm structure via

H-NMR (look for methoxy singlet at

ppm) and FT-IR (C=N stretch at

cm

).
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Biological Assay: Antimicrobial Susceptibility (MIC)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus and E.

coli.

Protocol:

Preparation:

Prepare stock solution of the test compound (1 mg/mL) in DMSO.

Prepare Mueller-Hinton Broth (MHB).

Serial Dilution:

Use a 96-well microtiter plate. Add 100

L of MHB to wells 2–12.

Add 200

L of test compound stock to well 1.

Transfer 100

L from well 1 to well 2, mix, and repeat down to well 10 (discarding 100

L from well 10).

Controls: Well 11 (Growth Control: Broth + Bacteria + DMSO), Well 12 (Sterility Control:

Broth only).

Inoculation:

Adjust bacterial culture to

McFarland standard (

CFU/mL).

Dilute 1:100 and add 100
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L to all wells (except Sterility Control).

Incubation:

Incubate at

C for 24 hours.

Readout:

Add 20

L of Resazurin dye (0.01%) or p-iodonitrotetrazolium chloride (INT) to each well.

Incubate for 1 hour.

Result: Color change from Blue to Pink (Resazurin) or Colorless to Red (INT) indicates

growth. The lowest concentration with no color change is the MIC.

Workflow Visualization
The following diagram outlines the logical flow from chemical synthesis to biological validation.
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Figure 2: Integrated workflow for the synthesis and pharmacological evaluation of

phenylimidazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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